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Compound of Interest

Compound Name: (R)-(-)-5-Hexen-2-ol

Cat. No.: B103396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-(-)-5-Hexen-2-ol is a chiral alcohol of interest in synthetic organic chemistry, particularly as

a versatile building block for the synthesis of complex chiral molecules. This technical guide

provides a detailed overview of its chemical and physical properties, methods for its

enantioselective synthesis, and an exploration of its potential, though currently limited,

biological significance. The document is intended to serve as a comprehensive resource for

researchers in academia and the pharmaceutical industry.

Core Data and Properties
(R)-(-)-5-Hexen-2-ol is a chiral secondary alcohol. Its key identifiers and physicochemical

properties are summarized below for quick reference.
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Property Value Reference

CAS Number 17397-29-4 [1]

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [1]

Appearance
Colorless to pale yellow liquid

(estimated)

Boiling Point 130-131 °C (lit.)

Density 0.828 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.4320 (lit.)

Optical Activity
[α]20/D −15.0°, c = 1% in

chloroform
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Enantioselective Synthesis: Methodologies and
Experimental Protocols
The synthesis of enantiomerically pure (R)-(-)-5-Hexen-2-ol is crucial for its application as a

chiral building block. The primary route involves the asymmetric reduction of the corresponding

prochiral ketone, 5-hexen-2-one. Biocatalysis has emerged as a green and highly selective

method for this transformation.

Biocatalytic Reduction of 5-Hexen-2-one
The enantioselective reduction of ketones to their corresponding chiral alcohols is a well-

established application of biocatalysis, often employing whole-cell systems or isolated

enzymes.[2] Organisms like Daucus carota (carrot roots) contain carbonyl reductases capable

of stereospecific reductions.[2]
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Experimental Protocol: Bioreduction using Daucus carota

This protocol is a generalized procedure based on known methods for the bioreduction of

ketones.[2]

Materials:

5-Hexen-2-one

Fresh Daucus carota (carrots)

Distilled water

Ethyl acetate

Anhydrous magnesium sulfate

Standard laboratory glassware and equipment (blender, flasks, magnetic stirrer, separatory

funnel, rotary evaporator)

Procedure:

Preparation of the Biocatalyst: Wash and peel fresh carrots. Homogenize the carrots in a

blender with an equal weight of distilled water to form a fine pulp.

Bioreduction: In a flask, add the carrot pulp and 5-hexen-2-one. The substrate concentration

should be optimized, typically starting in the range of 1-5 g/L. Seal the flask and stir the

mixture at room temperature for 24-72 hours. The progress of the reaction can be monitored

by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up and Extraction: After the reaction is complete, filter the mixture to remove the solid

biomass. Saturate the aqueous filtrate with sodium chloride and extract with ethyl acetate (3

x volume of the filtrate).

Purification: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter

and concentrate the solvent under reduced pressure using a rotary evaporator. The crude

(R)-(-)-5-Hexen-2-ol can be purified by column chromatography on silica gel.
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Logical Workflow for Biocatalytic Synthesis
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Caption: Workflow for the biocatalytic synthesis of (R)-(-)-5-Hexen-2-ol.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies on the biological activity and interaction of (R)-(-)-5-
Hexen-2-ol with cellular signaling pathways. However, general toxicological and metabolic

effects of unsaturated aliphatic alcohols have been investigated.

General Effects of Unsaturated Aliphatic Alcohols
Unsaturated aliphatic alcohols can exhibit a range of biological activities.[3] Some are known to

have toxic effects, which can be more pronounced than their saturated counterparts.[4] The

primary mechanism of toxicity for many alcohols is related to their solvent properties, leading to

membrane damage.[4]

Metabolically, these alcohols can be oxidized by alcohol dehydrogenase, potentially forming

more toxic metabolites.[3] Studies on isolated rat livers have shown that unsaturated alcohols

can lead to a decrease in reduced glutathione (GSH) levels, suggesting an induction of

oxidative stress.[4]

Potential Signaling Pathway Interactions

While no specific pathways have been identified for (R)-(-)-5-Hexen-2-ol, the effects of

alcohols, in a broader sense, on cellular signaling are known. Ethanol, for example, has been

shown to modulate numerous signaling pathways, including those involving receptor tyrosine

kinases and intracellular serine-threonine kinases.[5][6] These alterations can impact gene

expression, protein translation, and neuronal excitability.[5]

Given that (R)-(-)-5-Hexen-2-ol is a small, lipophilic molecule, it is plausible that it could

interact with cell membranes and membrane-associated proteins, potentially influencing

signaling cascades. However, without experimental data, any proposed mechanism remains

speculative.

Hypothetical Signaling Pathway Perturbation

(R)-(-)-5-Hexen-2-ol Cell MembranePartitioning Membrane ReceptorAltered Fluidity Downstream Signaling CascadeModulation Cellular Response
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Click to download full resolution via product page

Caption: A hypothetical model of (R)-(-)-5-Hexen-2-ol interacting with a cell.

Applications in Drug Development and Research
As a chiral building block, (R)-(-)-5-Hexen-2-ol holds potential in the synthesis of

enantiomerically pure pharmaceuticals and other biologically active molecules.[7] The presence

of both a stereocenter and a terminal alkene allows for a variety of subsequent chemical

transformations, making it a valuable starting material for creating molecular complexity.[8] Its

utility is analogous to other chiral synthons like (R)-(+)-1,2-epoxy-5-hexene, which is used in

the synthesis of anticancer drugs.[9]

Conclusion
(R)-(-)-5-Hexen-2-ol is a chiral alcohol with well-defined physical and chemical properties.

While its biological activity remains largely unexplored, its value as a chiral building block in

organic synthesis is significant. The development of efficient and sustainable synthetic

methods, such as biocatalysis, will be key to unlocking its full potential in research and drug

development. Future studies are warranted to investigate its specific biological effects and

interactions with cellular signaling pathways, which could reveal novel applications for this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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